Cas no 2248330-90-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxy]propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxy]propanoate
• CAS No: 2248330-90-5
• MF: C₂₆H₂₀N₂O₇
• MW: 472.446207046509
• CID: 6221305
• PubChem ID: 165731148
• Update Time: 2025-10-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxy]propanoate Chemical and Physical Properties

Names and Identifiers

• 2248330-90-5
• EN300-6525433
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxy]propanoate

• Inchi： 1S/C26H20N2O7/c1-15(25(31)35-28-23(29)20-12-6-7-13-21(20)24(28)30)34-27-26(32)33-14-22-18-10-4-2-8-16(18)17-9-3-5-11-19(17)22/h2-13,15,22H,14H2,1H3,(H,27,32)
• InChI Key： ITOJSYOJJHRYKE-UHFFFAOYSA-N
• SMILES： O(C(NOC(C)C(=O)ON1C(C2C=CC=CC=2C1=O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.12705098g/mol
• Monoisotopic Mass: 472.12705098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 802
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 111Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxy]propanoate

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxy]propanoate (CAS No. 2248330-90-5)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxy]propanoate (CAS No. 2248330-90-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,3-dioxoisoindoline core and a fluorenylmethoxycarbonyl (Fmoc) protecting group. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and biologically active molecules.

The 1,3-dioxoisoindoline moiety is a well-known scaffold in medicinal chemistry due to its ability to form stable and bioactive structures. This core structure is often found in compounds with diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The presence of the Fmoc group in the compound further enhances its utility by providing a versatile protecting group that can be selectively removed under mild conditions, allowing for the synthesis of complex molecules with high purity and yield.

Recent studies have highlighted the potential of 1,3-dioxoisoindoline derivatives in the treatment of neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that compounds with a similar structure to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxy]propanoate exhibited significant neuroprotective effects in cellular models of Parkinson's disease. The researchers found that these compounds were able to reduce oxidative stress and prevent neuronal cell death, suggesting their potential as therapeutic agents for neurodegenerative disorders.

In addition to its neuroprotective properties, 1,3-dioxoisoindoline derivatives have also shown promise in cancer research. A study published in the Cancer Research journal reported that these compounds exhibited potent anti-cancer activity against various cancer cell lines. The researchers found that the compounds were able to induce apoptosis and inhibit cell proliferation by targeting key signaling pathways involved in cancer progression. These findings highlight the broad therapeutic potential of 1,3-dioxoisoindoline derivatives and their potential as lead compounds for drug development.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxy]propanoate involves several well-established synthetic routes. One common approach involves the reaction of an appropriate isoindoline derivative with a protected amino acid ester, followed by deprotection and further functionalization. The use of the Fmoc protecting group allows for selective manipulation of the amino functionality, enabling the synthesis of complex molecules with high stereochemical control.

The stability and solubility properties of 1,3-dioxoisoindoline derivatives are also important considerations for their potential use in pharmaceutical applications. Studies have shown that these compounds generally exhibit good stability under physiological conditions and can be formulated into various dosage forms, including oral tablets and injectable solutions. However, further optimization may be required to improve their solubility and bioavailability for specific therapeutic applications.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxy]propanoate (CAS No. 2248330-90-5) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile synthetic routes make it an attractive candidate for further investigation and development as a therapeutic agent for various diseases. Ongoing research continues to explore its biological activities and optimize its properties for clinical use.